Cas no 948290-82-2 (diethyl 7-fluoroquinoline-2,3-dicarboxylate)

• Product Name: diethyl 7-fluoroquinoline-2,3-dicarboxylate
• CAS No: 948290-82-2
• MF: C₁₅H₁₄FNO₄
• MW: 291.274367809296
• CID: 872207
• PubChem ID: 17040037
• Update Time: 2025-07-18

diethyl 7-fluoroquinoline-2,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• diethyl 7-fluoroquinoline-2,3-dicarboxylate
• 7-FLUOROQUINOLINE-2,3-DICARBOXYLIC ACID DIETHYL ESTER
• MFCD09787868
• 948290-82-2
• DTXSID90589172
• AB52423
• Diethyl 7-fluoro-2,3-quinolinedicarboxylate

• Inchi： 1S/C15H14FNO4/c1-3-20-14(18)11-7-9-5-6-10(16)8-12(9)17-13(11)15(19)21-4-2/h5-8H,3-4H2,1-2H3
• InChI Key： ACSRSJJSENUCTJ-UHFFFAOYSA-N
• SMILES： FC1C=CC2=CC(C(=O)OCC)=C(C(=O)OCC)N=C2C=1

Computed Properties

• Exact Mass: 291.09100
• Monoisotopic Mass: 291.09068609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Density: 1.267
• Boiling Point: 373.7°C at 760 mmHg
• Flash Point: 179.8°C
• Refractive Index: 1.566
• PSA: 65.49000
• LogP: 2.72730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines

Additional information on diethyl 7-fluoroquinoline-2,3-dicarboxylate

Diethyl 7-Fluoroquinoline-2,3-Dicarboxylate: A Comprehensive Overview

Diethyl 7-fluoroquinoline-2,3-dicarboxylate (CAS No. 948290-82-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a quinoline core with a fluorine substituent and two diethyl ester groups. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The quinoline scaffold is well-known for its broad spectrum of biological activities, including antimalarial, antibacterial, and anticancer properties. The introduction of a fluorine atom at the 7-position of the quinoline ring can significantly enhance the compound's pharmacological profile by improving its lipophilicity and metabolic stability. Additionally, the presence of diethyl ester groups at the 2 and 3 positions provides flexibility in terms of chemical modification and functionalization, which can be leveraged to optimize the compound's therapeutic potential.

Recent studies have highlighted the potential of diethyl 7-fluoroquinoline-2,3-dicarboxylate in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiproliferative activity against several cancer cell lines. The researchers found that the compound selectively targets cancer cells while sparing normal cells, suggesting a favorable safety profile. This selective cytotoxicity is attributed to the compound's ability to disrupt key cellular processes such as DNA replication and protein synthesis.

In another study, researchers explored the antimicrobial properties of diethyl 7-fluoroquinoline-2,3-dicarboxylate. The results showed that the compound effectively inhibits the growth of both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The mechanism of action involves interference with bacterial cell wall synthesis and disruption of membrane integrity. These findings underscore the potential of this compound as a novel antimicrobial agent in the ongoing battle against antibiotic resistance.

The pharmacokinetic properties of diethyl 7-fluoroquinoline-2,3-dicarboxylate have also been investigated in preclinical studies. These studies revealed that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, with sustained plasma levels over an extended period. This suggests that it could be administered orally as a potential therapeutic agent, which would be advantageous for patient compliance and convenience.

In terms of safety and toxicity, preliminary studies have indicated that diethyl 7-fluoroquinoline-2,3-dicarboxylate is well-tolerated at therapeutic doses. However, further research is needed to fully evaluate its long-term safety and potential side effects. Ongoing clinical trials are currently assessing the efficacy and safety of this compound in various disease models.

The synthetic route for producing diethyl 7-fluoroquinoline-2,3-dicarboxylate has been optimized to ensure high yields and purity. The process typically involves several steps, including the formation of a quinoline derivative followed by fluorination and esterification reactions. Advanced synthetic techniques such as microwave-assisted synthesis have been employed to enhance reaction efficiency and reduce production costs.

In conclusion, diethyl 7-fluoroquinoline-2,3-dicarboxylate (CAS No. 948290-82-2) represents a promising candidate in the development of new therapeutic agents. Its unique chemical structure and multifaceted biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover its full potential, this compound may play a significant role in addressing unmet medical needs in areas such as cancer treatment and antimicrobial therapy.